Cas no 342583-17-9 (N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide)

• Product Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide
• CAS No: 342583-17-9
• MF: C₂₁H₁₉ClF₃N₃O
• MW: 421.843274354935
• CID: 6352802
• PubChem ID: 2391944
• Update Time: 2025-06-08

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44308212
• AKOS001040014
• AB00715936-01
• EN300-26585135
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide
• 342583-17-9

• Inchi： 1S/C21H19ClF3N3O/c1-3-28(4-2)17-8-5-14(6-9-17)11-15(13-26)20(29)27-19-12-16(21(23,24)25)7-10-18(19)22/h5-12H,3-4H2,1-2H3,(H,27,29)/b15-11+
• InChI Key： XFJRCCWENRWRRC-RVDMUPIBSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1NC(/C(/C#N)=C/C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 421.1168744g/mol
• Monoisotopic Mass: 421.1168744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 56.1Ų

Additional information on N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide

Professional Introduction to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide (CAS No. 342583-17-9)

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide, with the CAS number 342583-17-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and potential application in drug development.

The structural framework of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide is characterized by its aromatic ring system, which includes a chloro-substituted phenyl ring and a trifluoromethyl group. These substituents not only contribute to the compound's unique electronic properties but also play a crucial role in modulating its biological interactions. The presence of a cyano group and an amide linkage further enhances the molecule's potential for pharmacological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide has emerged as a compound of interest due to its structural features that suggest it may interact with various biological targets. Specifically, the diethylamino group in its structure is known to enhance solubility and bioavailability, which are critical factors in drug design.

The pharmaceutical industry has been actively exploring the potential of this compound in various therapeutic areas. Preliminary studies have indicated that N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide may exhibit properties that make it useful in the treatment of inflammatory diseases, neurological disorders, and even certain types of cancer. These findings are based on its ability to modulate key enzymes and receptors involved in these conditions.

2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide is its potential as a lead compound for further derivatization. Chemists have been experimenting with various modifications to its structure to enhance its pharmacological profile. For instance, replacing the diethylamino group with other amines or altering the position of the cyano group has shown promising results in improving binding affinity and selectivity.

The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The chloro-substituted phenyl ring is typically introduced through Friedel-Crafts alkylation or acylation reactions, while the trifluoromethyl group can be added via metal-catalyzed cross-coupling reactions. The cyano group is often introduced through cyanation reactions, and the amide linkage is formed via condensation reactions.

In terms of biological activity, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide has shown promise in preclinical studies. Researchers have observed that it can interact with several key targets, including enzymes such as kinases and phosphodiesterases, as well as receptors involved in neurotransmission and inflammation. These interactions suggest that the compound may have therapeutic effects similar to those of existing drugs but with potentially improved efficacy and reduced side effects.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide is currently undergoing rigorous evaluation in both in vitro and in vivo models. These studies aim to determine its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its potential for toxicity.

The future prospects for N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide strong>] are bright, particularly if it successfully navigates the stages of clinical development. If proven effective and safe, this compound could represent a significant advancement in the treatment of various diseases. Additionally, its structural features may inspire the development of new analogs with even greater therapeutic potential.

In conclusion, N-[2-chloro-5-(trifluoromethyl)phenyl strong>] - < strong > 22 - cyano - 33 - [44 - ( di eth ylam ine ) phen yl ] prop - 22 - en am ide strong > ( CAS No . 34 258 3 - 171 - 9 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation . As research continues , this compound may pave the way for new treatments targeting various diseases . p >